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Compound of Interest

Compound Name: Pentafluorobenzene

Cat. No.: B134492 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling pentafluorobenzene, a highly flammable and hazardous chemical.

Adherence to these procedures is critical for minimizing risks and ensuring operational integrity.

Personal Protective Equipment (PPE)
When handling pentafluorobenzene, a comprehensive personal protective equipment strategy

is non-negotiable. The following table summarizes the required PPE to prevent exposure.
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Protection Type Specific Requirement Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1] A face

shield may be necessary for

splash hazards.

Protects against serious eye

irritation or damage from

splashes and vapors.[2][3][4]

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1] A lab coat

should be worn.

Prevents skin irritation and

absorption of the harmful

substance.[2][3]

Hand Protection

Viton® gloves are

recommended. Always inspect

gloves before use.

Provides a suitable barrier

against pentafluorobenzene.

Respiratory Protection

Use only in a well-ventilated

area, such as a chemical fume

hood.[1][2] If ventilation is

inadequate, a NIOSH-

approved respirator is

required.

Prevents respiratory irritation

from inhaling vapors.[2][3][4]

Chemical Properties and Safety Data
Understanding the properties of pentafluorobenzene is crucial for safe handling. This table

summarizes key quantitative data.
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Property Value Source

Molecular Formula C₆HF₅ [1][3][4][5]

Molecular Weight 168.07 g/mol [1][3]

Appearance Colorless liquid [5]

Boiling Point 85 °C / 185 °F [3][5]

Flash Point 10 °C / 50 °F [3]

Density 1.510 g/cm³ [1]

Operational Plan: Safe Handling and Storage
Protocol
Engineering Controls:

Always handle pentafluorobenzene in a well-ventilated area, preferably within a certified

chemical fume hood.[1][2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][4][6]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2][4]

Work Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves

for any signs of degradation.

Grounding: To prevent static discharge, which can ignite flammable vapors, ground and bond

all containers and receiving equipment during transfer.[2][3][4]

Handling: Use non-sparking tools.[2][3][4] Avoid breathing vapors and prevent contact with

skin and eyes.[2][3] Do not eat, drink, or smoke in the handling area.[2][3]
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Heating: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[2][3][4]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][2]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[2][3][4]

Keep containers tightly closed and securely sealed to prevent leaks.[2][3][4]

Store in a designated flammables area.[1][3][4]

Emergency Response: Chemical Spill Workflow
In the event of a pentafluorobenzene spill, follow this workflow to ensure a safe and effective

cleanup.
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Immediate Actions

Assessment & PPE

Containment & Cleanup

Disposal & Decontamination

1. Evacuate Immediate Area

2. Alert Others & Call for Help

3. Remove Ignition Sources

4. Assess the Spill Size

5. Don Appropriate PPE

6. Contain the Spill

7. Absorb with Inert Material

8. Collect Residue

9. Dispose of as Hazardous Waste

10. Decontaminate Area & Equipment

Click to download full resolution via product page

Caption: Workflow for handling a pentafluorobenzene chemical spill.
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Spill Cleanup Procedure:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[1][2][3]

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, contain and absorb with an inert, non-combustible material

such as sand, silica gel, or vermiculite.[1][2][3] Do not use combustible materials like

sawdust.

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,

labeled, and sealed container for disposal.[1][3]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Pentafluorobenzene and any contaminated materials are considered hazardous waste and

must be disposed of accordingly.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[2][7]

Do not mix with other waste streams.

Contaminated Materials: Any materials used for cleanup, such as absorbent pads and

contaminated PPE, must also be treated as hazardous waste.

Disposal Regulations: Dispose of the waste in accordance with all local, state, and federal

regulations.[2][3][4] This typically involves transfer to an authorized hazardous waste

collection point.[2][3] Do not dispose of down the drain or in general trash.[2][4]

Empty Containers: Empty containers may still contain hazardous residues and vapors and

should be treated as hazardous waste.[3][4] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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